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Compound of Interest

Compound Name: Lifibrol

Cat. No.: B1675322

Essential Safety and Handling Guide for Lifibrol

Disclaimer: A complete, publicly available Safety Data Sheet (SDS) for Lifibrol (CAS No.
96609-16-4) could not be located. The following information is based on available chemical
properties and general laboratory safety protocols for handling solid organic compounds. It is
imperative to obtain the official SDS from your supplier and conduct a thorough, site-specific
risk assessment before commencing any work with this substance. This guide is intended to
provide immediate, foundational safety and logistical information.

Lifibrol: Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of Lifibrol. This
information is crucial for understanding its behavior under various laboratory conditions.

Property Value Source

Molecular Formula C21H2604 PubChem[1]
Molecular Weight 342.4 g/mol PubChem[1]
Appearance Solid (Appearance may vary) TargetMol[2]

4-[4-(4-tert-butylphenyl)-2-
IUPAC Name i ) PubChem[1]
hydroxybutoxy]benzoic acid

CAS Number 96609-16-4 PubChem[1]
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Personal Protective Equipment (PPE)

Given the absence of specific toxicological data, a cautious approach to personal protection is
warranted. The following PPE is recommended as a minimum standard when handling Lifibrol,
particularly in its powdered form.

Equipment Specification Rationale
Chemical safety goggles or a Protects against splashes,
Eye Protection face shield worn over safety dust, and unforeseen
glasses. reactions.

Provides a barrier against skin

contact. Check glove

Hand Protection Nitrile gloves. o
manufacturer's compatibility
chart if available.

] Prevents contamination of

Body Protection A laboratory coat.

personal clothing.

A NIOSH-approved respirator
may be necessary if handling
) ) large quantities, if the material Minimizes inhalation of
Respiratory Protection , _ , , ,
is dusty, or if work is not airborne particles.
performed in a well-ventilated

area.

Operational Plan for Safe Handling

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a
safe laboratory environment.

Engineering Controls

» Ventilation: Handle Lifibrol in a well-ventilated area. For procedures that may generate dust,
use a chemical fume hood.

o Eyewash and Safety Shower: Ensure that a functional eyewash station and safety shower
are readily accessible in the immediate work area.
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Step-by-Step Handling Protocol

Preparation: Before handling, review all available safety information and ensure all
necessary PPE is correctly worn. Clearly label all containers.

Weighing and Transfer: Conduct weighing and transfer operations in a fume hood or other
ventilated enclosure to minimize the potential for generating and inhaling dust. Use a spatula
for transfers and avoid scooping directly from the primary container.

Solution Preparation: When dissolving the solid, add the solid to the solvent slowly to avoid
splashing.

Spill Management: In the event of a spill, immediately alert others in the vicinity. For a small
dry spill, carefully sweep up the material, avoiding dust generation, and place it in a sealed

container for disposal. For a liquid spill, absorb with an inert material and place in a sealed

container. Clean the spill area thoroughly.

Decontamination: At the conclusion of work, decontaminate all surfaces and equipment.
Wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of Lifibrol and its containers is a critical aspect of laboratory safety and

environmental responsibility.

Waste Characterization: As the specific hazards of Lifibrol are not fully documented, it is
prudent to treat all waste containing this substance as hazardous chemical waste.

Solid Waste: Collect all solid Lifibrol waste, including contaminated consumables (e.g.,
weigh boats, paper towels), in a clearly labeled, sealed, and appropriate waste container.

Liguid Waste: Solutions containing Lifibrol should be collected in a labeled, sealed, and
appropriate liquid waste container. Do not dispose of down the drain.

Empty Containers: "RCRA empty" containers (no freestanding liquid and residue has been
removed) may be disposed of in regular trash after the label has been defaced. However,
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given the lack of complete hazard information, it is advisable to consult with your institution's
environmental health and safety (EHS) office.

e Institutional Guidelines: Always follow your institution's and local regulations for chemical
waste disposal. Contact your EHS office for specific guidance.

Visualizing Safe Handling Workflows

To further clarify the procedural steps for safe handling and PPE selection, the following

diagrams are provided.
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Caption: Workflow for the safe handling of Lifibrol.
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Caption: PPE selection guide for handling Lifibrol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Lifibrol | C21H2604 | CID 57112 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. targetmol.com [targetmol.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Lifibrol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675322#personal-protective-equipment-for-
handling-lifibrol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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